Cas no 101873-65-8 (Benzenebutanoic acid, octyl ester)

• Product Name: Benzenebutanoic acid, octyl ester
• CAS No: 101873-65-8
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 1130789
• PubChem ID: 16225509
• Update Time: 2025-04-20

Benzenebutanoic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, octyl ester
• octyl 4-phenylbutanoate
• 4-phenyl-butyric acid octyl ester
• Butyric acid, 4-phenyl-, octyl ester
• IHOSELVFKBBYTI-UHFFFAOYSA-N
• DTXSID00585327
• SCHEMBL19119202
• 101873-65-8

• Inchi： 1S/C18H28O2/c1-2-3-4-5-6-10-16-20-18(19)15-11-14-17-12-8-7-9-13-17/h7-9,12-13H,2-6,10-11,14-16H2,1H3
• InChI Key： IHOSELVFKBBYTI-UHFFFAOYSA-N
• SMILES： O(C(CCCC1C=CC=CC=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 276.20904
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters